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Compound of Interest

Compound Name: A2-1s05-4DC19

Cat. No.: B11934177

A Note on Nomenclature: The compound "A2-1s05-4DC19" as specified in the query does not
correspond to a known chemical entity in publicly available scientific literature. Based on our
analysis of existing research, it is highly probable that the intended compound is A2-1s05-
2DC18, a dihydroimidazole-linked ionizable lipid that has been identified as a potent vehicle for
messenger RNA (mRNA) delivery. The following application notes and protocols are based on
the properties and applications of A2-Iso5-2DC18.

Introduction

A2-1s05-2DC18 is a novel, ionizable cationic lipidoid designed for the formulation of lipid
nanoparticles (LNPs) to facilitate the efficient in vitro and in vivo delivery of mRNA. Its unique
structure, featuring a dihydroimidazole linker, unsaturated lipid tails, and a cyclic amine head
group, contributes to its high transfection efficiency and its ability to induce a potent immune
response. A key feature of A2-1so5-2DC18-containing LNPs is their capacity to activate the
STING (Stimulator of Interferon Genes) pathway, a critical component of the innate immune
system, leading to the production of type | interferons and other pro-inflammatory cytokines.
This intrinsic adjuvant property makes A2-I1so5-2DC18 an excellent candidate for the
development of MRNA-based vaccines and cancer immunotherapies.

These application notes provide detailed protocols for the in vitro use of A2-1s05-2DC18 for
MRNA delivery into various cell types, including primary immune cells and cancer cell lines.

Mechanism of Action: STING Pathway Activation
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Unlike many other lipid-based delivery systems that primarily engage Toll-like receptors (TLRS),
A2-1s05-2DC18-formulated LNPs activate the STING pathway. Upon endocytosis of the LNP-
MRNA complexes, the ionizable lipid A2-Iso5-2DC18 is thought to interact with components of
the STING signaling cascade. This leads to the phosphorylation of IRF3 and NF-kB, which then
translocate to the nucleus to drive the expression of type | interferons (IFNs) and other
inflammatory cytokines. This targeted immune activation is crucial for inducing robust adaptive
immune responses in the context of vaccination.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for A2-1s05-2DC18 (in
vitro)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934177#how-to-use-a2-iso5-4dc19-in-vitro]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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